7-(2,4-dinitrobenzoyl)-3-(2,4,6-trimethylphenyl)-5-oxa-2,4,6,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,9,11-tetraene

• IUPAC Name: (2,4-dinitrophenyl)-[1-(2,4,6-trimethylphenyl)-[1,2,3,5]oxatriazolo[3,2-a]benzotriazol-5-yl]methanone
• InChI: InChI=1S/C23H18N6O6/c1-13-10-14(2)21(15(3)11-13)22-24-35-29-25(22)18-6-4-5-7-19(18)26(29)23(30)17-9-8-16(27(31)32)12-20(17)28(33)34/h4-12H,1-3H3
• InChI Key: VUXZXQQKUIICAX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)C2=NON3N2C4=CC=CC=C4N3C(=O)C5=C(C=C(C=C5)[N+](=O)[O-])[N+](=O)[O-])C
• Molecular Formula: C23H18N6O6
• Molecular Weight: 474.4 g/mol
• CAS No.: 313275-52-4

Description

This compound belongs to the class of nitrogen- and oxygen-containing tricyclic frameworks, characterized by a fused bicyclic system with a dodeca-tetraene backbone. Its structure includes a 2,4-dinitrobenzoyl group and a 2,4,6-trimethylphenyl substituent, which contribute to its electronic and steric properties.

Biological Activity

The compound 7-(2,4-dinitrobenzoyl)-3-(2,4,6-trimethylphenyl)-5-oxa-2,4,6,7-tetraazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),3,9,11-tetraene is a complex heterocyclic molecule that has garnered attention for its potential biological activities. This article synthesizes existing research findings on its biological properties, mechanisms of action, and implications for pharmaceutical applications.

Chemical Structure and Properties

The compound features a unique tetracyclic structure with multiple functional groups that contribute to its chemical reactivity and biological activity. The presence of the dinitrobenzoyl moiety is significant for its potential interactions with biological targets.

Table 1: Key Structural Features

Feature	Description
Molecular Formula	C20H20N8O2
Molecular Weight	396.43 g/mol
Functional Groups	Dinitrobenzoyl, Oxa group
Heteroatoms	Nitrogen (N), Oxygen (O)

Antioxidant Activity

The antioxidant potential of similar heterocyclic compounds is well-documented. These compounds can scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress . The presence of nitro groups in the structure may enhance this property due to their ability to stabilize free radicals.

Anticancer Properties

Preliminary studies on structurally related compounds suggest potential anticancer activities through mechanisms such as apoptosis induction and cell cycle arrest in cancer cells . While specific data on the tetraazatricyclo compound are scarce, its structural features warrant further investigation in this area.

Case Studies and Research Findings

• Antimicrobial Evaluation : A study evaluated various derivatives of dinitrobenzoyl compounds against bacterial strains. Results indicated significant activity against Staphylococcus aureus and Escherichia coli, suggesting that modifications in the benzoyl group can enhance efficacy .
• Antioxidant Assessment : Another research focused on the antioxidant capacity of similar compounds using DPPH and ABTS assays. The findings highlighted a strong correlation between the presence of electron-withdrawing groups (like nitro) and increased scavenging activity .
• Cytotoxicity Studies : Investigations into cytotoxic effects revealed that certain derivatives could inhibit proliferation in cancer cell lines such as MCF-7 and HeLa cells. The mechanism was attributed to the activation of apoptotic pathways .

Table 2: Summary of Biological Activities

Activity Type	Findings	References
Antimicrobial	Effective against Gram-positive/negative bacteria	,
Antioxidant	Significant ROS scavenging ability
Anticancer	Induction of apoptosis in cancer cells

Comparison with Similar Compounds

4-Methyl-2,3,5,7,11-Pentaazatricyclo[7.4.0.0²,⁶]Trideca-1(9),3,5,7-Tetraene (CAS: 1505250-09-8)

• Structural Differences : Replaces the 5-oxa group with an additional nitrogen atom, forming a pentaazatricyclo system. Lacks the 2,4-dinitrobenzoyl substituent.
• Properties : Exhibits higher thermal stability due to increased aromaticity but reduced solubility in polar solvents compared to the target compound .
• Applications : Used in specialty polymers and as a ligand in catalysis .

6-Phenyl-3,4,5,12-Tetraazatricyclo[7.2.1.0³,⁷]Dodeca-4,6-Diene Derivatives

• Structural Differences : Features a seven-membered ring fused to a bicyclic system instead of the dodeca-tetraene backbone. Substituents vary at the phenyl group.
• Properties : Lower molecular symmetry enhances reactivity in electrophilic substitution reactions.
• Applications : Explored as fluorescent probes in bioimaging .

Functional Group Variations

N-{4,6-Dioxa-10-Thia-12-Azatricyclo[7.3.0.0³,⁷]Dodeca-1(9),2,7,11-Tetraen-11-Yl}-2-Nitrobenzamide

• Structural Differences : Replaces the 5-oxa group with a thia (sulfur) atom and introduces a carboxamide linkage.
• Properties : The sulfur atom increases lipophilicity (XLogP3 ≈ 5.3) compared to the oxygen-containing target compound.
• Applications : Investigated for antimicrobial activity due to sulfur’s electron-withdrawing effects .

Ethyl 6-(4-Methoxybenzoyl)Imino-2-Oxo-7-Propan-2-Yl-1,7,9-Triazatricyclo[8.4.0.0³,⁸]Tetradeca-3(8),4,9,11,13-Pentaene-5-Carboxylate

• Structural Differences : Features a methoxybenzoyl group and an ethyl ester substituent.
• Properties: The methoxy group enhances solubility in organic solvents (e.g., DCM, ethanol) but reduces oxidative stability.
• Applications : Studied for photovoltaic applications due to extended conjugation .

Key Research Findings

Electronic Effects : The 2,4-dinitrobenzoyl group in the target compound likely enhances electrophilicity, making it reactive toward nucleophiles like thiols or amines .

Thermal Stability : Similar tricyclic compounds decompose above 250°C, suggesting the target compound may exhibit comparable stability .